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Abstract

Lasmiditan hydrochloride, a novel, first-in-class, selective serotonin 5-HT1F receptor agonist,
represents a significant advancement in the acute treatment of migraine. Marketed under the
trade name Reyvow, its unigue mechanism of action sets it apart from the triptan class of
drugs, offering a new therapeutic option for patients, including those with cardiovascular risk
factors. This technical guide provides an in-depth overview of the chemical structure,
physicochemical and pharmacokinetic properties, mechanism of action, and key experimental
methodologies related to lasmiditan hydrochloride.

Chemical Structure and Identification

Lasmiditan is a synthetic organic compound characterized by a 2,4,6-trifluorobenzamide moiety
linked to a pyridine ring which is substituted with a 1-methylpiperidine-4-carbonyl group. The
hydrochloride salt form enhances its pharmaceutical properties.
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Identifier Value

2,4,6-trifluoro-N-[6-(1-methylpiperidine-4-

IUPAC Name carbonyl)pyridin-2-yllbenzamide
hydrochloride[1]

CAS Number 613677-28-4[1][2]

Molecular Formula C19H10CIF3N302[1][2]

Molecular Weight 413.82 g/mol [2]

CN1CCC(CC1)C(=0)c2ccce(n2)NC(=0)c3c(cc(

SMILES Strin
g cc3F)F)F.CI[3]

COL-144 hydrochloride, LY573144

Synonyms i
hydrochloride[1][4]

Physicochemical Properties

Lasmiditan hydrochloride's physicochemical characteristics are crucial for its formulation and

delivery. It is a crystalline solid and is soluble in dimethyl sulfoxide (DMSO).[1][2] Further
detailed quantitative data are summarized below.

Property Value Source
Physical State Crystalline solid [1]
- Soluble in DMSO (= 25
Solubility [4]
mg/mL)

Pharmacokinetic Properties

The pharmacokinetic profile of lasmiditan hydrochloride has been extensively studied in
clinical trials, revealing rapid absorption and a moderate half-life.
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Parameter Value Source
Oral Bioavailability Approximately 40% [51[6]
Time to Peak Plasma ]

) Approximately 1.8 hours [61[7]
Concentration (Tmax)
Plasma Protein Binding 55% - 60% [718]
Terminal Half-life Approximately 5.7 hours [51[7]

Primarily via non-cytochrome
P450 enzymes, both
_ hepatically and
Metabolism ) )
extrahepatically. The major
metabolic pathway is ketone

reduction.[7][8]

Renal excretion is a minor
route of elimination, with about
) 3% of the dose recovered as
Excretion . .
unchanged drug in the urine.
The majority is excreted as

metabolites.[7][8]

Mechanism of Action and Signaling Pathway

Lasmiditan is a high-affinity, selective agonist for the serotonin 5-HT1F receptor.[4] This
receptor is expressed on trigeminal ganglion neurons, which are implicated in the
pathophysiology of migraine.[9][10] Unlike triptans, which also act on 5-HT1B/1D receptors and
cause vasoconstriction, lasmiditan's high selectivity for the 5-HT1F receptor avoids this effect,
making it a suitable option for patients with cardiovascular concerns.[5][9]

The activation of the 5-HT1F receptor by lasmiditan initiates an intracellular signaling cascade.
The 5-HT1F receptor is coupled to a Gi protein.[3] Upon agonist binding, the Gi protein inhibits
adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cCAMP) levels.[3] This
reduction in cAMP has several downstream effects that are believed to contribute to the
therapeutic action of lasmiditan in migraine:
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Inhibition of Calcitonin Gene-Related Peptide (CGRP) and Glutamate Release: The signaling
cascade ultimately leads to the inhibition of the release of pro-inflammatory neuropeptides,
most notably CGRP, and the excitatory neurotransmitter glutamate from trigeminal nerve
endings.[3][5][9] CGRP is a potent vasodilator and plays a key role in pain transmission and
neurogenic inflammation associated with migraine.[5][9]

Inhibition of Nociceptive Signaling: By reducing the release of these signaling molecules,
lasmiditan dampens the activation of the trigeminovascular system, thereby inhibiting pain
signal transmission.[9][10]

Central and Peripheral Action: Due to its lipophilic nature, lasmiditan can cross the blood-
brain barrier, allowing it to act on both peripheral and central 5-HT1F receptors, including
those in the trigeminal nucleus caudalis and thalamus.[5][9][10]

Below is a diagram illustrating the signaling pathway of lasmiditan.
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Lasmiditan Signaling Pathway

Key Experimental Protocols

The efficacy and safety of lasmiditan have been established through a series of preclinical and

clinical studies.

Preclinical Models

o Dural Plasma Protein Extravasation Model: This animal model is used to assess the ability of
a compound to inhibit neurogenic inflammation in the dura mater, a key process in migraine.
[4] Electrical stimulation of the trigeminal ganglion induces the release of neuropeptides,
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leading to plasma protein leakage from dural blood vessels. The efficacy of lasmiditan was
demonstrated by its ability to potently inhibit this extravasation.[4]

e c-Fos Induction in the Trigeminal Nucleus Caudalis: The expression of the immediate early
gene c-Fos is a marker of neuronal activation. In rodent models, electrical stimulation of the
trigeminal ganglion leads to increased c-Fos expression in the trigeminal nucleus caudalis, a
central relay for trigeminal pain signals. Oral administration of lasmiditan was shown to
potently inhibit this c-Fos induction, indicating its ability to suppress central trigeminal
activation.[4]

Clinical Trial Methodology (SPARTAN and CENTURION
Studies)

The Phase 3 clinical trials, SPARTAN and CENTURION, were pivotal in establishing the clinical
utility of lasmiditan.[11][12] A generalized workflow for these studies is presented below.
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Generalized Phase 3 Clinical Trial Workflow

Key aspects of the protocol included:
» Study Design: Randomized, double-blind, placebo-controlled, parallel-group studies.[11]
o Patient Population: Adults with a history of migraine with or without aura.[11]

¢ Intervention: Patients were randomized to receive a single oral dose of lasmiditan (50 mg,
100 mg, or 200 mg) or placebo to treat a migraine attack of moderate to severe intensity.[11]
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» Primary Endpoints: The primary efficacy endpoints were the proportion of patients who were
free of headache pain and free from their most bothersome symptom (nausea, photophobia,
or phonophobia) at 2 hours post-dose.[11]

o Data Collection: Patients recorded their symptoms and any adverse events in an electronic
diary.[11]

Conclusion

Lasmiditan hydrochloride is a pioneering therapeutic agent in the acute management of
migraine. Its highly selective agonism of the 5-HT1F receptor provides a targeted mechanism
of action that effectively alleviates migraine symptoms without the vasoconstrictive effects
associated with triptans. The comprehensive data from preclinical and clinical studies
underscore its efficacy and safety profile, establishing it as a valuable tool for researchers and
a promising treatment for patients. This technical guide serves as a foundational resource for
professionals in the field of drug development and neuroscience, facilitating a deeper
understanding of this innovative molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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